Cas no 92-58-0 (1,2-Propanediol, 3-(ethylphenylamino)-)
92-58-0 structure
Product Name:1,2-Propanediol, 3-(ethylphenylamino)-
1,2-Propanediol, 3-(ethylphenylamino)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediol, 3-(ethylphenylamino)-
- 3-(N-ethylanilino)propane-1,2-diol
- AKOS017514803
- 3-(ethyl-phenyl-amino)-propane-1,2-diol
- SCHEMBL1059610
- 3-N-Ethylanilino-1,2-propanesiol
- rac-3-(ethyl-phenyl-amino)-propane-1,2-diol
- SAOJIGZKFVGZDC-UHFFFAOYSA-N
- DTXSID60332551
- 92-58-0
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- Inchi: 1S/C11H17NO2/c1-2-12(8-11(14)9-13)10-6-4-3-5-7-10/h3-7,11,13-14H,2,8-9H2,1H3
- InChI Key: SAOJIGZKFVGZDC-UHFFFAOYSA-N
- SMILES: OC(CO)CN(C1C=CC=CC=1)CC
Computed Properties
- Exact Mass: 195.126
- Monoisotopic Mass: 195.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.7Ų
1,2-Propanediol, 3-(ethylphenylamino)- Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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